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Cat. No.: B12772139

Get Quote

Welcome to the technical support center for researchers, scientists, and drug development

professionals investigating the impact of different salt concentrations on the microbiota of

Şalgam, a traditional Turkish fermented beverage. This resource provides troubleshooting

guides and frequently asked questions (FAQs) to address common challenges encountered

during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is the typical salt concentration used in
traditional Şalgam fermentation?
A1: Traditionally, Şalgam production utilizes rock salt at a concentration of 1-2% (w/w).[1] This

concentration is crucial for controlling the growth of spoilage and pathogenic microorganisms

while favoring the proliferation of salt-tolerant lactic acid bacteria (LAB), which are essential for

the fermentation process.[2][3]

Q2: How does varying the salt concentration affect the
overall microbial population in Şalgam?
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A2: Salt concentration significantly influences the microbial dynamics of Şalgam fermentation.

Studies have shown that:

Lower salt concentrations may lead to a decrease in the inhibition of undesirable

microorganisms, potentially causing spoilage.[4] It can also affect the texture, making

fermented vegetables less brittle.[4]

Higher salt concentrations can inhibit the growth of both spoilage and beneficial

microorganisms, including some strains of LAB.[4] This can slow down the fermentation

process and extend the production cycle.[4]

Partial replacement of NaCl with other salts like KCl and CaCl2 has been investigated. For

instance, a combination of 0.85% NaCl and 0.85% KCl has been shown to stimulate LAB

growth.[5][6]

Q3: Which are the dominant microbial species in Şalgam
fermentation, and how are they affected by salt?
A3: The dominant microorganisms in Şalgam are primarily lactic acid bacteria (LAB) and, to a

lesser extent, yeasts.[6][7]

Dominant LAB:Lactobacillus plantarum is consistently reported as the most dominant LAB

species throughout the fermentation.[8][9] Other prevalent species include Lactobacillus

paracasei, Lactobacillus brevis, and Lactobacillus fermentum.[1][9]

Salt's Influence: Salt concentration plays a selective role. For example, the use of KCl has

been shown to significantly stimulate the growth of LAB.[5][6] While LAB are generally salt-

tolerant, excessively high concentrations can still be inhibitory.

Q4: Can salt substitutes be used in Şalgam
fermentation, and what are their effects?
A4: Yes, research has explored the partial or total replacement of sodium chloride (NaCl) with

other chloride salts like potassium chloride (KCl) and calcium chloride (CaCl2) to reduce the

sodium content.[6]
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KCl: Partial replacement of NaCl with KCl has been found to be beneficial. A mixture of

0.85% NaCl and 0.85% KCl resulted in the highest LAB counts and favorable sensory

results.[5][6]

CaCl2: The presence of CaCl2 can lead to a decrease in pH and an increase in total acidity.

[5][6]

Combined Salts: A mixture of NaCl, KCl, and CaCl2 has also been tested, showing that

different salt combinations can influence the final microbial and chemical composition of

Şalgam.[5][6]

Troubleshooting Guides
Problem 1: Slow or Stalled Fermentation
Possible Causes & Solutions:
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Cause Troubleshooting Steps

Inappropriate Salt Concentration

Verify the salt concentration is within the optimal

range (typically 1-2% w/v). Too high a

concentration can inhibit LAB activity. Consider

reducing the salt concentration or using a salt

mixture (e.g., NaCl and KCl).[5][6]

Suboptimal Temperature

Ensure the fermentation temperature is within

the ideal range for the dominant LAB, which is

generally between 25°C and 35°C.[8][10]

Temperatures that are too low can slow down

microbial activity, while excessively high

temperatures can stress the yeast and bacteria.

[11]

Low Initial Microbial Load

If using a starter culture, ensure it is viable and

added at the correct concentration. For

spontaneous fermentation, the raw materials

(black carrot, bulgur, etc.) are the source of

microorganisms.[2]

Nutrient Limitation

The raw materials in Şalgam typically provide

sufficient nutrients. However, if fermentation is

sluggish, ensure the quality of the ingredients,

particularly the bulgur flour, which serves as a

source of carbohydrates.[2]

Problem 2: Off-Flavors or Spoilage
Possible Causes & Solutions:
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Cause Troubleshooting Steps

Insufficient Salt Concentration

A low salt concentration may not adequately

inhibit the growth of spoilage microorganisms.[4]

Ensure the salt level is sufficient to create a

selective environment for LAB.

Contamination

Practice good sanitation and hygiene throughout

the process to prevent contamination from

unwanted bacteria or molds.

Air Exposure

Excessive exposure to air can promote the

growth of aerobic spoilage organisms like molds

and yeasts on the surface.[12] Maintain

anaerobic or near-anaerobic conditions,

especially in the initial stages of fermentation.

High Fermentation Temperature

Temperatures above the optimal range can

favor the growth of spoilage microorganisms

over the desired LAB.[12]

Problem 3: Inconsistent Results Between Batches
Possible Causes & Solutions:
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Cause Troubleshooting Steps

Variability in Raw Materials

The microbial composition of raw materials like

black carrots and bulgur can vary. To improve

consistency, consider using a starter culture with

known LAB strains.

Inconsistent Salt Measurement

Ensure accurate and consistent measurement

of salt for each batch. Small variations can lead

to significant differences in microbial activity.

Fluctuations in Fermentation Conditions

Maintain consistent temperature and other

environmental conditions for each fermentation

batch.

Lack of a Standardized Protocol

There is no single standard industrial method for

Şalgam production.[13] Developing and

adhering to a detailed, standardized protocol for

your experiments is crucial for reproducibility.

Experimental Protocols
Key Experiment: Enumeration of Microbial Populations
This protocol outlines the method for quantifying Lactic Acid Bacteria (LAB) and yeasts, the key

microbial groups in Şalgam fermentation.

Materials:

Şalgam samples at different fermentation stages and salt concentrations

Sterile saline solution (0.85% NaCl)

De Man, Rogosa and Sharpe (MRS) agar for LAB enumeration

Potato Dextrose Agar (PDA) with 10% tartaric acid for yeast enumeration

Sterile petri dishes, pipettes, and dilution tubes

Incubator
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Methodology:

Sample Preparation: Aseptically collect 10 mL of the Şalgam sample.

Serial Dilutions: Prepare serial ten-fold dilutions of the sample in sterile saline solution (from

10⁻¹ to 10⁻⁷).

Plating:

For LAB: Plate 0.1 mL of appropriate dilutions onto MRS agar plates using the spread

plate technique.

For Yeasts: Plate 0.1 mL of appropriate dilutions onto PDA plates (acidified to pH 3.5 with

tartaric acid to inhibit bacterial growth).

Incubation:

Incubate MRS plates anaerobically at 30°C for 48-72 hours.

Incubate PDA plates aerobically at 25°C for 3-5 days.

Colony Counting: After incubation, count the colonies on plates containing 30-300 colonies.

Calculation: Calculate the microbial count as colony-forming units per milliliter (CFU/mL)

using the formula: CFU/mL = (Number of colonies × Dilution factor) / Volume plated (mL)

Data Presentation
Table 1: Effect of Different Chloride Salt Combinations
on Microbial Counts in Şalgam at the End of
Fermentation
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Salt Combination (1.7%
total concentration)

Lactic Acid Bacteria (log
CFU/mL)

Total Yeasts (log CFU/mL)

1.7% NaCl (Control) 8.0 - 8.2 6.9 - 7.1

0.85% NaCl + 0.85% KCl 8.5 - 8.61 6.9 - 7.1

0.85% NaCl + 0.85% CaCl₂ 8.1 - 8.3 6.9 - 7.1

0.85% KCl + 0.85% CaCl₂ 8.2 - 8.4 6.9 - 7.1

0.56% NaCl + 0.56% KCl +

0.56% CaCl₂
8.3 - 8.5 6.9 - 7.1

Data compiled from studies investigating the partial replacement of NaCl.[5][6]

Table 2: General Physicochemical and Microbial
Parameters of Şalgam at the End of Fermentation

Parameter Range

pH 3.26 - 3.55

Total Acidity (as lactic acid, g/L) 6.33 - 9.22

Lactic Acid Bacteria (log CFU/mL) 7.43 - 8.61

Total Yeasts (log CFU/mL) 6.89 - 7.50

Data compiled from various studies on Şalgam production.[5][6][8]

Visualizations
Experimental Workflow for Analyzing Salt Impact on
Şalgam Microbiota
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Caption: Workflow for studying salt concentration effects on Şalgam.
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Caption: Impact of salt levels on key microbial groups in Şalgam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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